Cas no 303147-84-4 (3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine)

3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its trifluoromethyl and chloro substituents enhance reactivity, making it a versatile intermediate for constructing complex molecules. The ethyl group at the 2-position contributes to steric and electronic modulation, improving selectivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly valued in the development of crop protection agents due to its stability and efficacy as a building block for active ingredients. Its well-defined structure ensures consistent performance in multi-step synthetic pathways, making it a reliable choice for industrial and research applications.

3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine structure

303147-84-4 structure

Product Name:3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine

CAS No:303147-84-4

MF:C₈H₇ClF₃N

MW:209.596091508865

MDL:MFCD00202365

CID:853601

PubChem ID:2766736

Update Time:2025-11-07

3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine
- 303147-84-4
- GPPKRUINKZWCKQ-UHFFFAOYSA-N
- 5-Chloro-6-ethyl-alpha,alpha,alpha-trifluoro-3-picoline
- AKOS005069437
- CS-0323715
- 11F-019
- MFCD00202365
- SCHEMBL9290492
- MDL： MFCD00202365
- Inchi： 1S/C8H7ClF3N/c1-2-7-6(9)3-5(4-13-7)8(10,11)12/h3-4H,2H2,1H3
- InChI Key： GPPKRUINKZWCKQ-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1CC

Computed Properties

Exact Mass: 209.0219114g/mol
Monoisotopic Mass: 209.0219114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Boiling Point: 60@15 mBar

3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C377203-10mg	3-chloro-2-ethyl-5-(trifluoromethyl)pyridine	303147-84-4		10mg	$ 50.00	2022-04-01
TRC	C377203-50mg	3-chloro-2-ethyl-5-(trifluoromethyl)pyridine	303147-84-4		50mg	$ 115.00	2022-04-01
TRC	C377203-100mg	3-chloro-2-ethyl-5-(trifluoromethyl)pyridine	303147-84-4		100mg	$ 160.00	2022-04-01
Matrix Scientific	042924-500mg	3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine, >95%	303147-84-4	>95%	500mg	$300.00	2023-09-09
Matrix Scientific	042924-1g	3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine, >95%	303147-84-4	>95%	1g	$454.00	2023-09-09
Matrix Scientific	042924-5g	3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine, >95%	303147-84-4	>95%	5g	$1040.00	2023-09-09
Apollo Scientific	PC1442-500mg	3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine	303147-84-4	95%	500mg	£45.00	2023-09-01
Apollo Scientific	PC1442-1g	3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine	303147-84-4	95%	1g	£81.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1394385-500mg	3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine	303147-84-4	95%	500mg	￥1183.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1394385-1g	3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine	303147-84-4	95%	1g	￥2677.00	2024-08-02

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Additional information on 3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine

Research Brief on 3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine (CAS: 303147-84-4) in Chemical and Biomedical Applications

3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine (CAS: 303147-84-4) is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel bioactive compounds, particularly in the field of crop protection and medicinal chemistry. This research brief aims to summarize the latest advancements related to this compound, focusing on its synthetic routes, biological activities, and potential applications.

A recent study published in the Journal of Agricultural and Food Chemistry explored the use of 3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine as a precursor for the synthesis of next-generation insecticides. The researchers demonstrated that derivatives of this compound exhibit potent activity against a broad spectrum of pests, including resistant strains. The study also emphasized the compound's favorable environmental profile, making it a promising candidate for sustainable pest control solutions.

In the pharmaceutical domain, 3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine has been investigated for its role in the design of kinase inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridine-based inhibitors targeting specific oncogenic kinases. The compound's trifluoromethyl group was found to enhance binding affinity and metabolic stability, underscoring its utility in drug discovery.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing 3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine. A recent Organic Process Research & Development article detailed a scalable, cost-effective route using palladium-catalyzed cross-coupling reactions. This innovation addresses previous challenges related to yield and purity, facilitating broader industrial adoption.

In conclusion, 3-Chloro-2-ethyl-5-(trifluoromethyl)pyridine (CAS: 303147-84-4) continues to be a versatile building block in both agrochemical and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a focal point for ongoing innovation. Future studies are expected to explore its applications in additional therapeutic areas and environmentally friendly agrochemical formulations.